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Compound of Interest

Compound Name: Dota-4AMP

Cat. No.: B12365324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dota-4AMP, a bifunctional chelator with

significant applications in medical imaging and therapy. We will delve into its chemical

structure, key quantitative data, experimental protocols, and its role in advanced biomedical

strategies.

Chemical Structure and Identification
Dota-4AMP, chemically known as 1,4,7,10-tetraazacyclododecane-1,4,7,10-

tetrakis(acetamido-methylenephosphonic acid), is a macrocyclic chelating agent derived from

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). The core structure consists

of a 12-membered tetraaza ring, where each of the four nitrogen atoms is functionalized with

an acetamido-methylenephosphonic acid arm. This unique structure allows for the stable

chelation of various metal ions, particularly lanthanides, making it a valuable tool in the

development of diagnostic and therapeutic agents.

Key Identifiers:

Chemical Formula: C₂₀H₄₄N₈O₁₆P₄·2H₂O·HBr[1]

CAS Number: 254444-71-8[1]
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SMILES (Simplified Molecular Input Line Entry System): O=P(O)(O)CN(CCN(CC(NCP(O)

(O)=O)=O)CCN(CC(NCP(O)(O)=O)=O)CCN(CC(NCP(O)(O)=O)=O)CC1)CC1=O

Quantitative Data
The utility of Dota-4AMP and its metal complexes is underscored by their physicochemical

properties. The following table summarizes key quantitative data for Gd(Dota-4AMP), a

gadolinium-based complex of Dota-4AMP used as a pH-responsive MRI contrast agent.

Parameter Value Conditions Reference

Maximum Relaxivity

(r1)
~10 mM⁻¹s⁻¹

at pH 6, 20 MHz, 25

°C

Relaxivity (r1) 5.3 mM⁻¹s⁻¹ "high pH" species

Conjugated Relaxivity

(r1)
up to 25 mM⁻¹s⁻¹

Conjugated to a G5-

PAMAM dendrimer

Experimental Protocols
General Synthesis of DOTA-tetraamide Derivatives
The synthesis of DOTA-tetraamide compounds, such as Dota-4AMP, can be challenging,

especially with bulky substituents. A common and effective methodology involves the coupling

of DOTA with an appropriate amine-containing reagent.[2][3]

Materials:

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid)

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

DIPEA (N,N-Diisopropylethylamine)

DMF (Dimethylformamide)

Amine-containing reagent (for Dota-4AMP, this would be an aminomethylenephosphonic

acid derivative)
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Procedure:

Suspend DOTA in DMF.

Add HBTU (4 equivalents) and DIPEA (6 equivalents) to the suspension.

Stir the reaction mixture at room temperature for 5 minutes.

Add the protected amine-containing derivative (4 equivalents) and additional DIPEA (up to 4

equivalents if the amine is a salt).

Stir the reaction mixture at room temperature overnight.

Purify the product using appropriate chromatographic techniques.

Radiolabeling for Pre-targeting Applications
Dota-4AMP is often used in conjunction with radionuclides for imaging and therapy. The

following is a general protocol for radiolabeling DOTA-conjugated molecules.

Materials:

Dota-4AMP conjugated to a targeting moiety (e.g., an antibody or peptide)

Radionuclide of choice (e.g., ⁶⁸Ga, ¹⁷⁷Lu, ⁹⁰Y) in a suitable buffer

Heating block or water bath

Procedure:

Dissolve the DOTA-conjugate in a metal-free buffer (e.g., ammonium acetate or sodium

acetate) to a desired concentration.

Add the radionuclide solution to the DOTA-conjugate solution.

Adjust the pH of the reaction mixture to the optimal range for the specific radionuclide

(typically between 4.0 and 5.5).
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Incubate the reaction mixture at an elevated temperature (e.g., 80-95°C) for a specified time

(typically 15-30 minutes).

Assess the radiolabeling efficiency using techniques such as radio-TLC or radio-HPLC.

If necessary, purify the radiolabeled conjugate to remove any free radionuclide.

Applications in Tumor Pre-targeting
Dota-4AMP is a key component in pre-targeting strategies for cancer imaging and therapy.[4]

This multi-step approach aims to improve the therapeutic index of radiopharmaceuticals by

separating the delivery of the targeting molecule from the delivery of the radionuclide.

The Pre-targeting Workflow
The pre-targeting strategy involves a sequence of administrations to concentrate radioactivity

at the tumor site while minimizing exposure to healthy tissues.

Step 1: Targeting Step 2: Radionuclide Delivery Outcome

Administer
Bispecific Antibody (bsAb)

bsAb binds to
Tumor Antigen

Unbound bsAb
clears from circulation

Administer
Radiolabeled Dota-4AMP

Time Delay Radiolabeled Dota-4AMP
binds to bsAb at tumor site

Unbound Radiolabeled Dota-4AMP
rapidly clears from circulation High Tumor-to-Background Ratio Tumor Imaging (PET/SPECT)

or Therapy (Alpha/Beta emitters)

Click to download full resolution via product page

Caption: The pre-targeting workflow using a bispecific antibody and radiolabeled Dota-4AMP.

Mechanism of Action
Bispecific Antibody Administration: A bispecific antibody (bsAb) is first administered to the

patient. This antibody has two different binding sites: one that recognizes a tumor-associated

antigen and another that binds to the Dota-4AMP chelator.

Tumor Accumulation and Clearance: The bsAb circulates in the body and accumulates at the

tumor site by binding to the tumor antigens. A sufficient amount of time is allowed for the

unbound bsAb to clear from the bloodstream and non-target tissues.
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Radiolabeled Dota-4AMP Administration: Subsequently, Dota-4AMP, chelated with a

diagnostic or therapeutic radionuclide, is administered.

In Vivo "Click" Reaction: The radiolabeled Dota-4AMP rapidly circulates and binds with high

affinity to the bsAb that is already localized at the tumor.

Rapid Clearance of Unbound Agent: Any unbound radiolabeled Dota-4AMP is quickly

cleared from the body through the renal system due to its small size.

Enhanced Imaging or Therapy: This process results in a high concentration of the

radionuclide at the tumor site and a very low concentration in healthy tissues, leading to a

significantly improved tumor-to-background ratio for imaging or a more potent and less toxic

therapeutic effect. This strategy has been explored with various radionuclides for both

imaging (e.g., PET with ⁶⁸Ga) and therapy (e.g., with alpha or beta emitters like ¹⁷⁷Lu or ⁹⁰Y).

Conclusion
Dota-4AMP is a versatile and powerful tool in the field of radiopharmaceuticals. Its robust

chelating properties, combined with its utility in innovative strategies like tumor pre-targeting,

make it a subject of ongoing research and development for creating more effective and safer

diagnostic and therapeutic agents for cancer and other diseases. The detailed understanding of

its chemical structure, quantitative properties, and mechanisms of action is crucial for scientists

and researchers working towards the next generation of targeted medical treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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